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Compound of Interest

Compound Name: Cathepsin C-IN-5

Cat. No.: B12398435 Get Quote

Researchers and drug development professionals require immediate and precise safety

information when handling chemical compounds. This guide provides essential safety protocols

and logistical plans for the use of Cathepsin C-IN-5, a potent and selective inhibitor of

Cathepsin C. Adherence to these guidelines is critical to ensure a safe laboratory environment

and the integrity of your research.

Essential Safety and Handling
The safe handling of Cathepsin C-IN-5 necessitates a proactive approach to personal and

environmental protection. The following procedures are based on the official Safety Data Sheet

(SDS) and are designed to minimize exposure risks.

Personal Protective Equipment (PPE): A comprehensive barrier between the researcher and

the chemical is the first line of defense.[1][2][3]

Eye Protection: Always wear safety goggles with side-shields to prevent accidental splashes.

[1][2]

Hand Protection: Impervious protective gloves are mandatory to avoid skin contact.[1][2][3]

Body Protection: An impervious lab coat or clothing should be worn to protect the skin.[1][2]

[3]
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Respiratory Protection: In situations where dust or aerosols may be generated, a suitable

respirator is required.[1][2]

Engineering Controls: The laboratory environment must be equipped to handle this compound

safely.

Ventilation: Use Cathepsin C-IN-5 only in areas with adequate exhaust ventilation to

minimize inhalation exposure.[1][2]

Safety Stations: Ensure that a safety shower and an eye wash station are readily accessible

in the immediate work area.[1][2][3]

Operational and Disposal Plan
A systematic approach to the entire lifecycle of the compound, from receiving to disposal, is

crucial for operational safety and efficiency.

Receiving and Storage:

Upon receipt, centrifuge the vial to ensure the entire compound is at the bottom.

Store the solid powder at -20°C for up to 3 years or at 4°C for up to 2 years.[4]

Stock solutions should be stored at -80°C for up to 6 months or at -20°C for one month.[4][5]

Avoid repeated freeze-thaw cycles.[4]

Keep the container tightly sealed in a cool, well-ventilated area, away from direct sunlight

and sources of ignition.[1]

Handling and Preparation of Solutions:

Avoid inhalation, and contact with eyes and skin.[1] Prevent the formation of dust and

aerosols.[1]

For preparing stock solutions, refer to the solubility information on the product webpage.[4]

When using DMSO, ensure the final concentration in cell culture media is less than 0.5% to

prevent cytotoxicity.[4]
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Accidental Release Measures:

In case of a spill, evacuate the area and ensure adequate ventilation.[1][2][3]

Wear full personal protective equipment.[1][2][3]

Prevent the spill from entering drains or water courses.[1][2][3]

Absorb solutions with an inert, liquid-binding material such as diatomite.[1][3]

Decontaminate surfaces by scrubbing with alcohol.[1][3]

Disposal:

Dispose of contaminated material and the compound itself in accordance with local, state,

and federal regulations.[3]

Quantitative Data Summary
The following table summarizes the key quantitative data for Cathepsin C-IN-5.[5]

Parameter Value Notes

IC50 (Cathepsin C) 59.9 nM

IC50 (Cathepsin L) 4.26 µM

IC50 (Cathepsin S) >5 µM

IC50 (Cathepsin B) >5 µM

IC50 (Cathepsin K) >5 µM

IC50 (THP-1 cells) 115.4 nM

IC50 (U937 cells) 70.2 nM

Storage (Solid) -20°C (3 years), 4°C (2 years) [4]

Storage (Solution)
-80°C (6 months), -20°C (1

month)
[4][5]
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Safe Handling Workflow
The following diagram illustrates the standard operational workflow for handling Cathepsin C-
IN-5, from initial receipt to final disposal.
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Safe Handling Workflow for Cathepsin C-IN-5
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Caption: Workflow for the safe handling of Cathepsin C-IN-5.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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